Cas no 1805692-81-2 (Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate)

• Product Name: Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate
• CAS No: 1805692-81-2
• MF: C₁₀H₈BrFN₂O₂
• MW: 287.085124969482
• CID: 4823997
• Update Time: 2025-11-06

Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate

• Inchi： 1S/C10H8BrFN2O2/c1-16-8(15)4-5-6(12)2-3-7-9(5)14-10(11)13-7/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： DZCRRKVODHEFPR-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C=CC(=C2CC(=O)OC)F)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.4
• Topological Polar Surface Area: 55

Additional information on Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate

Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate (CAS No. 1805692-81-2)

The compound Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate (CAS No. 1805692-81-2) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzimidazole ring system substituted with bromine and fluorine atoms, along with an acetate group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of benzimidazole derivatives in drug discovery, particularly in the development of anticancer agents. The bromine and fluorine substituents in this compound play a crucial role in modulating the pharmacokinetic properties of the molecule, such as solubility and bioavailability. Additionally, the acetate group enhances the stability of the compound under physiological conditions, making it an ideal candidate for further exploration in medicinal chemistry.

The synthesis of Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate involves a multi-step process that typically includes nucleophilic substitution and acetylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has further facilitated the characterization and quality control of this compound.

In terms of applications, this compound has shown promise in various fields. For instance, its ability to act as a precursor for more complex structures has made it a valuable intermediate in organic synthesis. Furthermore, its unique electronic properties make it a potential candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has also explored its role in catalysis, where it has demonstrated excellent catalytic activity in certain organic transformations.

One of the most exciting developments involving Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate is its application in drug delivery systems. Scientists have investigated its ability to serve as a carrier for therapeutic agents, leveraging its biocompatibility and controlled release properties. This has opened new avenues for targeted drug delivery, which is a critical area of research in modern medicine.

Looking ahead, the continued exploration of benzimidazole derivatives like this compound is expected to yield even more groundbreaking discoveries. Researchers are currently focusing on enhancing its bioactivity through further functionalization and exploring its potential in emerging fields such as nanotechnology and green chemistry.

In conclusion, Methyl 2-bromo-6-fluoro-1H-benzimidazole-7-acetate (CAS No. 1805692-81-2) is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future scientific innovations.